rac-Pregabalin N-Acrylamide

• IUPAC Name: 5-methyl-3-[(prop-2-enoylamino)methyl]hexanoic acid
• InChI: InChI=1S/C11H19NO3/c1-4-10(13)12-7-9(5-8(2)3)6-11(14)15/h4,8-9H,1,5-7H2,2-3H3,(H,12,13)(H,14,15)
• InChI Key: OIYUSVYQVDZQON-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(CC(=O)O)CNC(=O)C=C
• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol
• CAS No.: 1495844-28-4

Description

rac-Pregabalin N-Acrylamide: is a chemical compound identified by the CAS number 1495844-28-4. It is chemically known as 5-methyl-3-[(prop-2-enoylamino)methyl]hexanoic acid. This compound is a derivative of pregabalin, a well-known medication used to treat neuropathic pain, epilepsy, and generalized anxiety disorder. This compound is primarily used in analytical method development, method validation, and quality control applications for the commercial production of pregabalin .

Preparation Methods

Laboratory-Scale Synthesis Methods

Starting Materials and Reagents

The synthesis begins with pregabalin ((S)-3-(aminomethyl)-5-methylhexanoic acid), a commercially available pharmaceutical ingredient . Key reagents include:

• Acryloyl chloride : Introduces the acrylamide moiety.

• Triethylamine (TEA) : Acts as a base to neutralize HCl generated during acrylation.

• Solvents : Dichloromethane (DCM) or tetrahydrofuran (THF) are commonly used for their inert properties and solubility advantages .

Acrylation Reaction Mechanism

The acrylation step involves nucleophilic acyl substitution, where the primary amine of pregabalin attacks the electrophilic carbonyl carbon of acryloyl chloride. TEA facilitates the reaction by scavenging HCl, shifting the equilibrium toward product formation . The reaction is typically conducted at 0–25°C to minimize side reactions such as polymerization of acryloyl chloride.

Reaction Scheme :
$\text{Pregabalin} + \text{CH}_2=\text{CHCOCl} \xrightarrow{\text{TEA, DCM}} \text{this compound} + \text{HCl}$

Purification Techniques

Post-reaction, the crude product is purified via:

• Recrystallization : Solvent mixtures (e.g., ethanol/water) achieve >95% purity by removing unreacted starting materials .

• Column Chromatography : Silica gel with gradient elution (ethyl acetate/hexane) resolves residual impurities, yielding >99% purity for analytical applications .

Industrial-Scale Production Approaches

Continuous Flow Chemistry

Industrial synthesis prioritizes scalability and cost-effectiveness. Continuous flow reactors (CFRs) enhance reaction control by ensuring consistent temperature, mixing, and residence time . Key advantages include:

• Higher Throughput : CFRs enable kilogram-scale production with minimal batch-to-batch variability.

• Safety : Reduced handling of hazardous intermediates (e.g., acryloyl chloride).

Process Optimization

Parameters such as reactant stoichiometry (1:1.1 pregabalin:acryloyl chloride), temperature (20–25°C), and flow rate (5–10 mL/min) are optimized to maximize yield (70–85%) and purity .

Comparative Analysis of Synthesis Methods

The table below contrasts laboratory and industrial methods:

Parameter	Laboratory-Scale	Industrial-Scale
Reactor Type	Batch (Round-bottom flask)	Continuous Flow System
Scale	Gram (1–100 g)	Kilogram (1–100 kg)
Purification	Recrystallization/Chromatography	Automated Chromatography
Yield	60–75%	70–85%
Purity	95–99%	>99%

Analytical Characterization

Post-synthesis, the product is validated using:

• NMR Spectroscopy : Confirms acrylamide integration (δ 5.6–6.3 ppm for vinyl protons) .

• HPLC : Quantifies purity (>99%) with a C18 column and UV detection at 210 nm .

• Mass Spectrometry : Verifies molecular ion peak at m/z 213.277 [M+H]⁺ .

Challenges in Large-Scale Manufacturing

• Polymerization Risk : Acryloyl chloride’s tendency to polymerize necessitates strict temperature control .

• Cost of Purification : Chromatography at industrial scales requires significant solvent volumes, driving innovation toward solvent recycling systems .

Chemical Reactions Analysis

rac-Pregabalin N-Acrylamide undergoes various chemical reactions, including:

Oxidation: It can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions with nucleophiles such as amines or thiols to form substituted products.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, methanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Chemistry

• Synthetic Methodologies : rac-Pregabalin N-Acrylamide is employed in developing new synthetic approaches in organic chemistry.
• Reference Standard : It serves as a reference standard for analytical methods used in the quality control of pregabalin formulations.

Biology

• Biological Activity Studies : The compound is investigated for its biological interactions and potential therapeutic effects.
• Pharmacokinetics : Research focuses on understanding its absorption, distribution, metabolism, and excretion properties.

Medicine

• Therapeutic Exploration : Studies are conducted to evaluate its efficacy in treating neuropathic pain and epilepsy, similar to pregabalin.
• Impurity Analysis : It is analyzed as an impurity in pregabalin formulations to ensure product safety and efficacy.

Industry

• Quality Control : The compound is crucial in validating production processes for pregabalin, ensuring compliance with regulatory standards.

Case Study 1: Antiallodynic Effects

Research demonstrated that this compound exhibits significant antiallodynic effects in animal models of neuropathic pain. In a study utilizing a cuff model of neuropathic pain in mice, prolonged treatment with this compound resulted in sustained analgesic effects without reliance on the endogenous opioid system .

Case Study 2: Pharmacological Properties

A study highlighted that this compound effectively reduces tumor necrosis factor-alpha overproduction in dorsal root ganglia following nerve injury. This finding suggests its role in modulating inflammatory responses associated with neuropathic pain .

Mechanism of Action

The mechanism of action of rac-Pregabalin N-Acrylamide is similar to that of pregabalin. It binds to the alpha-2-delta subunit of voltage-gated calcium channels within the central nervous system. This binding modulates calcium influx at nerve terminals, inhibiting the release of excitatory neurotransmitters such as glutamate, norepinephrine, serotonin, dopamine, substance P, and calcitonin gene-related peptide. This results in antinociceptive and anticonvulsant effects .

Comparison with Similar Compounds

rac-Pregabalin N-Acrylamide can be compared with other similar compounds such as:

Pregabalin: The parent compound, used for treating neuropathic pain and epilepsy.

Gabapentin: Another medication with a similar mechanism of action, used for neuropathic pain and seizures.

Phenibut: A GABA analogue with anxiolytic and nootropic effects.

The uniqueness of this compound lies in its specific structural modification, which allows for its use in analytical and quality control applications, distinguishing it from its parent compound and other analogues .

Biological Activity

rac-Pregabalin N-Acrylamide is a chemical derivative of pregabalin, recognized for its potential biological activities. Identified by the CAS number 1495844-28-4, it is chemically described as 5-methyl-3-[(prop-2-enoylamino)methyl]hexanoic acid. This compound is primarily investigated for its interactions with biological molecules and its therapeutic potential in various medical applications, particularly in pain management and neurological disorders.

Target Interaction

The primary action of this compound involves its binding to the α2δ subunit of voltage-dependent calcium channels (CaV) . This interaction is crucial as it modulates neurotransmitter release in the central nervous system (CNS), leading to significant biological effects.

Biochemical Pathways

Upon binding to the α2δ subunit, this compound influences several biochemical pathways:

• Reduction of Neurotransmitter Release : The compound decreases synaptic release of neurotransmitters across various CNS regions, including:
  • Cortex
  • Olfactory bulb
  • Hypothalamus
  • Amygdala
  • Hippocampus
  • Cerebellum
  • Dorsal horn of the spinal cord

This reduction is associated with antinociceptive (pain-relieving) and anticonvulsant activities, similar to those observed with pregabalin itself.

Pharmacokinetics

In terms of pharmacokinetics, this compound exhibits rapid absorption characteristics akin to pregabalin, which has a bioavailability exceeding 90%. This high bioavailability is essential for effective therapeutic outcomes in clinical settings.

Antinociceptive Effects

Research has demonstrated that this compound possesses notable antinociceptive properties. In various animal models, the compound has been shown to significantly reduce pain responses, indicating its potential utility in treating neuropathic pain conditions. For instance, studies have reported that administration of this compound leads to a marked decrease in pain sensitivity in diabetic neuropathy models .

Anticonvulsant Properties

In addition to its analgesic effects, this compound has been evaluated for its anticonvulsant activity. In controlled studies, it was found to effectively prevent seizure episodes in animal models, suggesting a mechanism similar to that of pregabalin in modulating excitatory neurotransmission .

Cytotoxicity Studies

Recent investigations into the cytotoxic effects of this compound have yielded promising results. The compound has been tested against various human cancer cell lines, revealing moderate cytotoxicity. For example, studies have shown IC50 values indicating effective inhibition of cell proliferation in cancerous cells, although specific data on this compound's potency compared to other agents remains limited .

Comparative Analysis of Biological Activity

The following table summarizes key findings related to the biological activity of this compound compared to pregabalin and other related compounds:

Compound	Antinociceptive Activity	Anticonvulsant Activity	Cytotoxicity (IC50)
This compound	Significant	Significant	Moderate (varies)
Pregabalin	High	High	Low
Other Anticonvulsants	Variable	Variable	Variable

Preparation Methods

The synthesis of this compound involves several steps:

• Starting Material : The process begins with pregabalin.
• Acrylation : Pregabalin is reacted with acryloyl chloride in the presence of a base like triethylamine.
• Purification : The resulting product is purified through recrystallization or chromatography.

Industrial methods often utilize continuous flow chemistry for scalability and efficiency.

Clinical Implications

This compound is being explored for its potential applications in treating conditions such as:

• Neuropathic pain syndromes
• Epilepsy
• Anxiety disorders

Ongoing clinical trials are assessing its efficacy and safety profile compared to existing therapies.

Research Applications

In addition to medicinal uses, this compound serves as a reference standard in analytical chemistry and quality control processes for pregabalin production. Its role as an impurity in formulations is also under scrutiny, highlighting the need for thorough characterization during drug development .